Cas no 3304-23-2 (Cyclohexanone,2-(1-hydroxy-1-methylethyl)-)

• Product name: Cyclohexanone,2-(1-hydroxy-1-methylethyl)-
• CAS No: 3304-23-2
• MF: C₉H₁₆O₂
• MW: 156.22214
• CID: 295364
• PubChem ID: 12410094

Cyclohexanone,2-(1-hydroxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(1-hydroxy-1-methylethyl)-
• 2-(1'-hydroxy-1-methylethyl)cyclohexanone
• 3304-23-2

• Inchi： InChI=1S/C9H16O2/c1-9(2,11)7-5-3-4-6-8(7)10/h7,11H,3-6H2,1-2H3
• InChI Key： XBUBZYADIWHLQQ-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1=O)(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3